Cas no 2138401-43-9 (N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine)

• Product Name: N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine
• CAS No: 2138401-43-9
• MF: C₁₀H₁₇F₂NO
• MW: 205.244889974594
• CID: 6244245
• PubChem ID: 165784435
• Update Time: 2025-05-22

N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 2138401-43-9
• EN300-788159
• N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine

• Inchi： 1S/C10H17F2NO/c1-2-3-6-14-8-10(11,12)7-13-9-4-5-9/h2,9,13H,1,3-8H2
• InChI Key： LXUKQHXUPAELAX-UHFFFAOYSA-N
• SMILES： FC(COCCC=C)(CNC1CC1)F

Computed Properties

• Exact Mass: 205.12782049g/mol
• Monoisotopic Mass: 205.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine

Comprehensive Overview of N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine (CAS No. 2138401-43-9)

In the rapidly evolving field of organic chemistry, N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine (CAS No. 2138401-43-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropanamine core and difluoropropyl side chain, is a subject of interest for researchers exploring novel synthetic pathways and functional materials. Its but-3-en-1-yloxy moiety further enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled the study of CAS No. 2138401-43-9. Fluorine incorporation often improves metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent trends in AI-driven molecular design have also highlighted the importance of such compounds, as they frequently appear in datasets used for predictive modeling. Researchers are particularly intrigued by the difluoropropyl group's ability to modulate electronic effects, which can be leveraged to optimize drug-target interactions.

From a synthetic perspective, N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine offers intriguing possibilities. The cyclopropanamine scaffold is known for its conformational rigidity, which can impart desirable pharmacological properties. Meanwhile, the but-3-en-1-yloxy side chain provides a handle for further functionalization via click chemistry or cross-coupling reactions. These features align with the current focus on modular synthesis and late-stage diversification in chemical research.

Environmental considerations are also driving interest in this compound. As the chemical industry shifts toward sustainable practices, the efficient synthesis and minimal waste generation associated with CAS No. 2138401-43-9 make it an attractive candidate for green chemistry initiatives. Its potential application in biodegradable materials further underscores its relevance in addressing contemporary ecological challenges.

In analytical chemistry, the characterization of N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine presents both challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for elucidating its structure and purity. The compound's unique fluorine NMR signature serves as a valuable diagnostic tool, while its mass fragmentation patterns provide insights into its stability under various conditions.

The commercial potential of CAS No. 2138401-43-9 is equally noteworthy. With increasing interest in high-value chemical intermediates, this compound has found applications in specialty chemicals and advanced material science. Its compatibility with flow chemistry systems makes it particularly appealing for industrial-scale production, addressing the growing demand for process intensification in manufacturing.

Looking ahead, the scientific community continues to explore the full potential of N-[3-(but-3-en-1-yloxy)-2,2-difluoropropyl]cyclopropanamine. Whether in drug development, material science, or catalysis research, this compound exemplifies the innovative spirit driving modern chemistry forward. As research progresses, we can anticipate new discoveries that will further expand its utility across multiple disciplines.